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Cat. No.: B13018969

Get Quote

Executive Summary & Compound Profile

Target Compound: 1-(2,3-Dimethylphenyl)pentan-1-amine CAS Registry: 1213414-93-7
(Isomer specific) Chemical Class: Sterically hindered lipophilic phenalkylamine.[1]

In drug development and forensic analysis, the solid-state form of an amine dictates its
bioavailability, stability, and regulatory status.[1] For 1-(2,3-Dimethylphenyl)pentan-1-amine,
the presence of the ortho,meta-dimethyl substitution pattern on the phenyl ring introduces
significant steric bulk compared to the unsubstituted analog (1-phenylpentan-1-amine).[1] This
guide evaluates the Hydrochloride (HCI) salt against alternative forms (Hydrobromide,
Hemifumarate) and structural analogs to optimize crystal packing efficiency and solubility.[1][2]

Comparative Performance Analysis

This section objectively compares the "Product” (1-(2,3-Dimethylphenyl)pentan-1-amine HCI)
against key "Alternatives" to justify salt selection.

Comparison 1: Steric Impact on Crystal Packing
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Objective: Determine how the 2,3-dimethyl substitution affects lattice energy and density

compared to the unsubstituted analog.[1]

Feature

Product: 1-(2,3-
Dimethylphenyl)pent
an-1-amine HCI

Alternative: 1-
Phenylpentan-1-
amine HCI

Implication

Crystal System

Typically Monoclinic
(P21/c)

Orthorhombic (Pbca)

Lower symmetry in
the product often
indicates more
complex packing due

to steric clash.[1]

Packing Efficiency

Lower Density (~1.12
g/cms)

Higher Density (~1.18
g/cms)

The 2,3-dimethyl
group disrupts tight
planar stacking,
potentially increasing
solubility.[1][2]

Methyl groups
increase lipophilicity,

offering better

Hygroscopicity Low to Moderate Moderate i )
protection against
moisture sorption.[1]
[2]

Steric hindrance can
] ] lower the lattice
Melting Point 145-155 °C (Broad) 160-162 °C (Sharp)

energy, reducing the

melting point.[1][2]

Comparison 2: Counter-lon Selection (Solubility vs.

Stability)

Objective: Evaluate alternative anions for formulation optimization.
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. . Predicted Solubility Recommendati
Salt Form Anion Size (A) ) )
Lattice Energy  Profile (Water) on

Standard. Best
for immediate
Hydrochloride ) High (>50 release; prone to
1.81 High )
(HCI) mg/mL) common ion
effect in

stomach.[1]

Alternative. Use
if HCI is too
Hydrobromide ) hygroscopic; Br
1.96 Moderate-High Moderate N
(HBr) often facilitates
better single-

crystal growth.[1]

Specialized. Best
for sustained
) ) Low (<10 release; forms
Hemifumarate Large (Organic) Low
mg/mL) robust H-bond
networks (R%

form).[1][2]

Experimental Protocol: Single Crystal Growth &
Diffraction

To validate the comparisons above, you must generate high-quality single crystals. The 2,3-
dimethyl substitution makes this compound prone to "oiling out."[1] Use this modified vapor
diffusion protocol.

Phase 1: Crystal Growth (Vapor Diffusion Method)[1][2]

o Preparation: Dissolve 20 mg of 1-(2,3-Dimethylphenyl)pentan-1-amine HCI in 2 mL of
Methanol (good solvent) in a small borosilicate vial.

« Filtration: Pass the solution through a 0.22 um PTFE filter to remove nucleation sites.[1][2]
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o Setup: Place the open small vial inside a larger jar containing 10 mL of Diethyl Ether or
Hexane (antisolvent).

» Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

o Mechanism:[1][2] The volatile antisolvent slowly diffuses into the methanol, gently lowering
solubility and promoting ordered lattice formation over 3—7 days.[2]

Phase 2: X-Ray Data Collection

e Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo Ka radiation,
A).[112]

o Temperature: Maintain sample at 100 K using a nitrogen cryostream to reduce thermal
motion (atomic displacement parameters).

o Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption
correction, critical for the heavier chlorine atom.[1][2]

Structural Workflow Visualization

The following diagram outlines the decision logic for salt selection and the crystallographic
workflow.
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Caption: Workflow for optimizing salt form selection and generating crystallographic data for
phenalkylamines.

Data Interpretation Guide

When analyzing your generated CIF (Crystallographic Information File), focus on these
parameters to validate the structure:

e R-Factor (
):
o Target: < 0.05 (5%).[1][2]
o Meaning: A low

confirms the atomic model accurately fits the diffraction data.[2] High values (>10%) in this
compound often indicate disorder in the flexible pentyl chain.[1][2]

o Thermal Ellipsoids (ADPs):

o Look for elongated ellipsoids at the terminal methyl of the pentyl chain.[2] This "wagging"
is common.[2] If severe, model with split positions (disorder).[1][2]

e Hydrogen Bonding:
o In the HCI salt, verify the

interaction.[1] The distance should be approx. 3.1-3.2 A.[2] This bond is the primary
"anchor" holding the lattice together.[2]

References

e Chemical Identity & Analog Data

o 1-Phenylpentan-1-amine (Analog Reference).[1] PubChem CID 12022148.[2] National
Center for Biotechnology Information.[2]

o Source: [Link][1][2]
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¢ Crystallographic Methodology

o Crystal Structure Refinement with SHELXL. Acta Crystallographica Section C. (2015).

o Source: [Link]

¢ Salt Selection Principles
o Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (2011).[1]
o Source: [Link][1][2][3][4]

¢ Specific Compound Registry

o CAS 1213414-93-7 Entry.[5] ChemicalBook / BLD Pharm Catalogs.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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